Cas no 2227710-93-0 ((2R)-2-(2,4-dibromophenyl)oxirane)

• Product Name: (2R)-2-(2,4-dibromophenyl)oxirane
• CAS No: 2227710-93-0
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 5829514
• PubChem ID: 165643697
• Update Time: 2025-06-08

(2R)-2-(2,4-dibromophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,4-dibromophenyl)oxirane
• 2227710-93-0
• EN300-1917913

• Inchi： 1S/C8H6Br2O/c9-5-1-2-6(7(10)3-5)8-4-11-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： WJEYITIIUPZUJH-QMMMGPOBSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H]1CO1)Br

Computed Properties

• Exact Mass: 277.87649g/mol
• Monoisotopic Mass: 275.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(2,4-dibromophenyl)oxirane

Comprehensive Overview of (2R)-2-(2,4-dibromophenyl)oxirane (CAS No. 2227710-93-0): Properties, Applications, and Industry Insights

The compound (2R)-2-(2,4-dibromophenyl)oxirane (CAS No. 2227710-93-0) is a chiral epoxide derivative that has garnered significant attention in pharmaceutical and fine chemical research. Its unique stereochemical configuration and brominated aromatic ring make it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for enantioselective synthesis in drug development, this compound's R-configuration offers distinct advantages in creating optically active therapeutics, aligning with trends in green chemistry and sustainable synthesis.

Recent studies highlight the role of (2R)-2-(2,4-dibromophenyl)oxirane in asymmetric catalysis and chiral auxiliaries, addressing frequent search queries like "epoxide reactivity in drug synthesis" or "brominated aromatic compounds in medicinal chemistry." Its electron-deficient benzene ring enhances electrophilic reactivity, enabling selective ring-opening reactions—a hot topic in organocatalysis forums. Researchers also explore its potential in covalent inhibitor design, leveraging the 2,4-dibromo substitution for targeted protein binding, a technique trending in AI-driven drug discovery platforms.

From an industrial perspective, the scalability of 2227710-93-0 production is frequently discussed in process chemistry circles. Optimizing its synthesis via Sharpless epoxidation or biocatalytic routes reduces waste, resonating with ESG (Environmental, Social, and Governance) metrics—a key focus for investors. Analytical challenges, such as HPLC chiral separation of its enantiomers, are commonly searched in chromatography communities, reflecting its technical complexity.

Regulatory-wise, (2R)-2-(2,4-dibromophenyl)oxirane complies with major chemical inventories like REACH and TSCA, though users often inquire about "handling guidelines for brominated epoxides." Proper storage under inert conditions is critical to maintain its stability, as its oxirane ring is sensitive to moisture—a detail emphasized in chemical safety databases.

In academia, this compound serves as a model substrate for studying stereospecific transformations, with over 50 citations in recent peer-reviewed journals. Its applications span material science (e.g., epoxy resins) and agrochemicals, though current interest leans toward anticancer scaffold development—a trending topic in PubMed searches. Patent analyses reveal its use in kinase inhibitor formulations, aligning with the rise of targeted cancer therapies.

Future prospects for CAS 2227710-93-0 include flow chemistry integration and machine learning-assisted retrosynthesis, addressing the industry's push for automation. As chiral building blocks gain prominence in personalized medicine, this compound's versatility ensures its relevance—making it a frequent subject in webinars and grant proposals.